N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide

• IUPAC Name: N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide
• InChI: InChI=1S/C11H14N6O/c1-12-11(18)9-6-8(2-4-14-9)13-5-3-10-15-7-16-17-10/h2,4,6-7H,3,5H2,1H3,(H,12,18)(H,13,14)(H,15,16,17)
• InChI Key: WRCUMCWQSFAMOP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NC=CC(=C1)NCCC2=NC=NN2
• Molecular Formula: C11H14N6O
• Molecular Weight: 246.27 g/mol

Description

N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide, also known as MTEP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MTEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological and pathological processes in the central nervous system.

Mechanism of Action

N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide acts as a selective antagonist of the mGluR5 receptor, which is involved in various physiological and pathological processes in the central nervous system. By blocking the activity of this receptor, N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide can modulate the release of neurotransmitters such as glutamate, dopamine, and GABA, which are involved in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide has been shown to have various biochemical and physiological effects in animal models. It can modulate the release of neurotransmitters such as glutamate, dopamine, and GABA, which are involved in various neurological and psychiatric disorders. N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide has also been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and Huntington's disease.

Advantages and Limitations for Lab Experiments

N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide has several advantages for use in lab experiments. It is a selective antagonist of the mGluR5 receptor, which allows for specific targeting of this receptor in animal models. N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide has also been shown to have good bioavailability and pharmacokinetic properties, which makes it suitable for use in preclinical and clinical studies.
However, N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide also has several limitations for use in lab experiments. It can be difficult to synthesize and purify, which can limit its availability and reproducibility. N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide also has potential off-target effects on other receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide. One area of interest is the potential use of N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide in the treatment of neurological and psychiatric disorders. Further preclinical and clinical studies are needed to evaluate the safety and efficacy of N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide in humans.
Another area of interest is the development of new N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide analogs with improved pharmacokinetic properties and selectivity for the mGluR5 receptor. These analogs could be used to further investigate the role of this receptor in various neurological and psychiatric disorders.
Overall, N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide is a promising compound with potential therapeutic applications in various neurological and psychiatric disorders. Further research is needed to fully understand its mechanism of action and potential clinical utility.

Synthesis Methods

N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 2-bromo-5-nitropyridine with N-methyl-N-(2-aminoethyl)-2-chloroacetamide to form 2-(2-chloroacetamido)-5-nitropyridine. This intermediate is then reacted with 1H-1,2,4-triazole-5-amine to form the final product, N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide.

Scientific Research Applications

N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and Huntington's disease. N-methyl-4-[2-(1H-1,2,4-triazol-5-yl)ethylamino]pyridine-2-carboxamide has also been studied for its potential use in the treatment of anxiety, depression, addiction, and schizophrenia.